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Compound of Interest

Compound Name:

Diethyl 2-

((phenylamino)methylene)malonat

e

Cat. No.: B188736 Get Quote

Essential Safety and Handling Guide for Diethyl
2-((phenylamino)methylene)malonate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling

Diethyl 2-((phenylamino)methylene)malonate (CAS No. 54535-22-7). The following

information is critical for ensuring laboratory safety and proper chemical management.

Chemical Hazard and Safety Information

Diethyl 2-((phenylamino)methylene)malonate is a chemical compound that requires careful

handling due to its potential health hazards.[1] It is harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[1][2][3]
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Hazard Category
GHS Hazard
Statement

Precautionary
Statement Codes

Signal Word

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

P264, P270,

P301+P312, P330,

P501

Warning

Skin Irritation

(Category 2)

H315: Causes skin

irritation

P264, P280,

P302+P352,

P332+P313, P362

Warning

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation

P264, P280,

P305+P351+P338,

P337+P313

Warning

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation

P261, P271,

P304+P340, P312,

P403+P233, P405,

P501

Warning

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following procedural steps is mandatory to minimize exposure and

ensure safe handling.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Ensure that an eyewash station and safety shower are readily accessible.

Before handling, wash hands thoroughly.[4]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection:
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Wear chemical-resistant gloves (e.g., nitrile gloves).[5]

Wear a lab coat, ensuring it is fully buttoned.[5]

Wear long pants and closed-toe shoes.[5]

Respiratory Protection: If working outside a fume hood or if dust/aerosols are generated,

use a NIOSH-approved respirator.[6]

Chemical Handling:

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke in the handling area.[3]

Keep the container tightly closed when not in use.[3]

Store the chemical in a cool (2-8°C), dry, and dark place.[1][7]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

Skin Contact: Remove contaminated clothing and flush skin with plenty of soap and water

for at least 15 minutes. Seek medical attention if irritation persists.[6]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[6]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[6]

Disposal Plan

Proper disposal of Diethyl 2-((phenylamino)methylene)malonate and its containers is crucial

to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:
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Collect waste material in a suitable, labeled, and closed container.[4]

Do not mix with other waste streams unless explicitly permitted.

Disposal Method:

Dispose of the chemical waste through a licensed professional waste disposal service.[4]

Contaminated packaging should be disposed of as unused product.[4]
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Safe Handling Workflow for Diethyl 2-((phenylamino)methylene)malonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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